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Compound Name: Cyclic AMP-13C5

Cat. No.: B15599692

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Nuclear Magnetic

Resonance (NMR) spectroscopy for the analysis of 13C-labeled cyclic adenosine

monophosphate (Cyclic AMP-13C5). The protocols outlined below are intended to facilitate the

quantitative and qualitative assessment of this important second messenger, which is crucial in

various signal transduction pathways.

Introduction to Cyclic AMP and the Role of 13C
Labeling
Cyclic adenosine 3',5'-monophosphate (cAMP) is a ubiquitous second messenger that plays a

pivotal role in cellular responses to a variety of extracellular stimuli.[1] It is synthesized from

ATP by adenylyl cyclase and mediates the effects of many hormones and neurotransmitters.[1]

The intracellular concentration of cAMP is tightly regulated by the balance between its

synthesis by adenylyl cyclases and its degradation by phosphodiesterases.

Isotopic labeling of cAMP with 13C at five carbon positions (Cyclic AMP-13C5) provides a

powerful tool for NMR-based studies. The 13C isotope has a nuclear spin of ½ and is NMR
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active. While the natural abundance of 13C is only about 1.1%, enrichment allows for a

significant enhancement of the NMR signal, enabling a variety of advanced NMR experiments.

[2] This is particularly advantageous for quantitative NMR (qNMR) studies, where the signal

intensity is directly proportional to the number of nuclei, allowing for precise concentration

measurements.

Applications of NMR Spectroscopy in Cyclic AMP-
13C5 Analysis

Quantitative Analysis: Determine the absolute concentration of Cyclic AMP-13C5 in

biological samples or reaction mixtures. This is critical for studying enzyme kinetics (adenylyl

cyclases and phosphodiesterases) and for monitoring cAMP levels in cellular extracts.

Interaction Studies: Investigate the binding of Cyclic AMP-13C5 to its effector proteins, such

as Protein Kinase A (PKA) and Exchange Protein directly activated by cAMP (Epac).[3]

Changes in the 13C chemical shifts upon protein binding can provide insights into the

binding interface and conformational changes.

Structural Elucidation: Confirm the identity and purity of synthesized or isolated Cyclic AMP-
13C5. 2D NMR techniques like HSQC and HMBC can be used to assign all carbon and

proton signals, verifying the molecular structure.[4][5][6]

Metabolic Labeling Studies: Trace the metabolic fate of 13C-labeled precursors into cAMP in

cellular systems, providing a deeper understanding of metabolic pathways.

Data Presentation: Quantitative NMR Data for Cyclic
AMP
The following table presents typical 13C NMR chemical shifts for the carbon atoms in cyclic

AMP. These values are based on data for structurally similar adenosine monophosphates and

experimental HSQC data for cAMP, and serve as a reference for signal assignment.[7][8][9][10]

The five labeled carbons in Cyclic AMP-13C5 will correspond to a subset of these signals,

depending on the specific labeling pattern.
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Carbon Atom
Typical Chemical Shift
(ppm) in D₂O

Notes

C2 ~153 Adenine ring

C4 ~149 Adenine ring

C5 ~120 Adenine ring

C6 ~156 Adenine ring

C8 ~141 Adenine ring

C1' ~90 Ribose moiety

C2' ~75 Ribose moiety

C3' ~71 Ribose moiety

C4' ~84 Ribose moiety

C5' ~65 Ribose moiety

Note: Chemical shifts are sensitive to solvent, pH, and temperature. The exact values for

Cyclic AMP-13C5 should be determined experimentally.

Signaling Pathway and Experimental Workflow
Visualizations
Cyclic AMP Signaling Pathway
The following diagram illustrates the central role of cyclic AMP as a second messenger in

signal transduction.
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Caption: The cyclic AMP signaling pathway.

Experimental Workflow for NMR Analysis
This diagram outlines the key steps for the NMR analysis of Cyclic AMP-13C5.
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Caption: Workflow for NMR analysis of Cyclic AMP-13C5.

Experimental Protocols
Protocol 1: Sample Preparation for NMR Analysis

Solvent Selection: Choose a deuterated solvent in which Cyclic AMP-13C5 is soluble.

Deuterated water (D₂O) is a common choice for nucleotides. The choice of solvent is critical

as its residual signal should not overlap with signals from the analyte.

Concentration: For quantitative 1D ¹³C NMR, a higher concentration is generally better to

achieve a good signal-to-noise ratio in a reasonable time. Aim for a concentration in the

range of 10-50 mM. For qualitative 2D experiments, a lower concentration may be sufficient.
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Sample Dissolution: Accurately weigh the Cyclic AMP-13C5 and dissolve it in the

appropriate volume of deuterated solvent (typically 0.5-0.6 mL for a standard 5 mm NMR

tube). If necessary, adjust the pH using dilute NaOD or DCl in D₂O.

Internal Standard (Optional for Absolute Quantification): For absolute quantification, a known

amount of an internal standard with a signal that does not overlap with the analyte signals

can be added.

Filtration: To remove any particulate matter that can degrade the quality of the NMR

spectrum, filter the sample through a small plug of glass wool packed into a Pasteur pipette

directly into a clean, dry 5 mm NMR tube.

Labeling: Clearly label the NMR tube with the sample information.

Protocol 2: Quantitative 1D ¹³C NMR Experiment
This protocol is designed for the accurate quantification of Cyclic AMP-13C5.

Spectrometer Setup:

Insert the sample into the NMR spectrometer.

Lock onto the deuterium signal of the solvent.

Tune and match the ¹³C and ¹H channels of the probe.

Perform shimming to optimize the magnetic field homogeneity. A good shim is crucial for

accurate integration.

Acquisition Parameters (Bruker Spectrometer Example):

Pulse Program:zgpg30 or zgig30. The inverse-gated decoupling sequence (zgig30) is

often preferred for quantitative ¹³C NMR as it suppresses the Nuclear Overhauser Effect

(NOE), which can lead to inaccurate integrals.[11]

Pulse Angle (p1): Set to a 30-degree flip angle. This allows for shorter relaxation delays.

[12]
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Relaxation Delay (d1): This is a critical parameter for quantitative accuracy. It should be

set to at least 5 times the longest T₁ (spin-lattice relaxation time) of the carbon nuclei of

interest.[12] For small molecules, T₁ values can be a few seconds. A conservative starting

point is a d1 of 30 seconds. If T₁ values are unknown, they can be measured using an

inversion-recovery experiment.

Acquisition Time (aq): Typically set between 1 to 2 seconds.

Number of Scans (ns): This will depend on the sample concentration. A sufficient number

of scans should be acquired to achieve a good signal-to-noise ratio (S/N > 100:1 is

recommended for accurate integration).

Spectral Width (sw): Set to cover the entire expected range of ¹³C chemical shifts (e.g., 0-

160 ppm for cAMP).

Data Acquisition: Start the experiment by typing zg.

Data Processing:

Apply an exponential multiplication with a line broadening (LB) of 1-2 Hz to improve the

signal-to-noise ratio.

Perform Fourier transformation (efp).

Carefully phase the spectrum manually (apk).

Perform a baseline correction.

Quantification:

Integrate the well-resolved peaks corresponding to the ¹³C-labeled carbons of Cyclic
AMP-13C5.

The concentration can be determined by comparing the integral of a known concentration

of an internal standard or by using an external calibration curve.
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Protocol 3: 2D Heteronuclear NMR Experiments (HSQC
and HMBC)
These experiments are useful for structural verification and assignment of signals.

Spectrometer and Sample Setup: Follow the same initial steps as in Protocol 2.

HSQC (Heteronuclear Single Quantum Coherence) Experiment:

Purpose: Correlates ¹³C nuclei with their directly attached protons.[5]

Pulse Program: A standard gradient-selected HSQC pulse sequence (e.g.,

hsqcedetgpsisp2.2 on a Bruker spectrometer for an edited HSQC which distinguishes

CH/CH₃ from CH₂ signals).

Parameters: Set the ¹H and ¹³C spectral widths and offsets to cover all expected signals.

The number of increments in the indirect dimension (¹³C) and the number of scans per

increment will determine the resolution and experiment time.

HMBC (Heteronuclear Multiple Bond Correlation) Experiment:

Purpose: Correlates ¹³C nuclei with protons that are two or three bonds away. This is very

useful for connecting different spin systems and for assigning quaternary carbons.[6]

Pulse Program: A standard gradient-selected HMBC pulse sequence (e.g., hmbcgplpndqf

on a Bruker spectrometer).

Parameters: Similar to HSQC, set the spectral widths and offsets appropriately. The long-

range coupling delay should be optimized based on the expected ⁿJCH coupling constants

(typically optimized for 5-10 Hz).

Data Processing and Analysis:

Process the 2D data using the appropriate commands (e.g., xfb on a Bruker

spectrometer).

Phase and baseline correct the spectrum.
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Analyze the cross-peaks to establish connectivities and assign the ¹H and ¹³C chemical

shifts.

By following these application notes and protocols, researchers can effectively utilize NMR

spectroscopy for the detailed analysis of Cyclic AMP-13C5, enabling new insights into its role

in biological systems and facilitating drug discovery efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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